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Compound of Interest

Compound Name: Tricreatine citrate

Cat. No.: B14115693 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the thermal properties of tricreatine
citrate, a popular dietary supplement ingredient. The document focuses on its melting point

and thermal stability, presenting available data, outlining experimental protocols, and

visualizing key chemical transformations. This information is critical for formulation

development, stability testing, and quality control in the pharmaceutical and nutraceutical

industries.

Physicochemical Properties of Tricreatine Citrate
Tricreatine citrate is a salt composed of three creatine molecules ionically bound to one citrate

molecule. This salt form is reported to have improved solubility and dissolution characteristics

compared to creatine monohydrate. A key physical property for the characterization of a

crystalline solid is its melting point.

Property Value Reference

Melting Point 154 °C [1]
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Thermal analysis techniques are essential for characterizing the stability and decomposition of

pharmaceutical compounds. Differential Scanning Calorimetry (DSC) and Thermogravimetric

Analysis (TGA) are two of the most common methods employed.

While specific DSC and TGA data for pure tricreatine citrate are not readily available in the

reviewed scientific literature, analysis of related creatine compounds provides valuable insights

into its expected thermal behavior.

Comparative Thermal Analysis Data
The following table summarizes thermal events observed for creatine monohydrate and a co-

amorphous creatine-citric acid formulation, which can be used to infer the likely thermal profile

of tricreatine citrate.
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Compound
Thermal
Event

Temperatur
e Range
(°C)

Technique
Observatio
ns

Reference

Creatine

Monohydrate
Dehydration 97 - 125 TGA/DSC

Loss of one

water

molecule to

form

anhydrous

creatine.

[2][3]

Intramolecula

r Cyclization
> 230 TGA/DSC

Anhydrous

creatine

converts to

creatinine

with a loss of

another water

molecule.

[2][3]

Melting with

Decompositio

n

~290 DSC

Melting of the

formed

creatinine,

accompanied

by

decompositio

n.

[2]

Co-

amorphous

Creatine-

Citric Acid

(1:1)

Onset of

Decompositio

n

129 TGA

Two-step

decompositio

n attributed to

citric acid

followed by

creatine.

[4]

Based on this comparative data, it is anticipated that tricreatine citrate will exhibit a multi-

stage decomposition profile. The initial stages may involve the loss of any bound water,

followed by the decomposition of the citrate moiety and the subsequent cyclization of the
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creatine molecules to creatinine at higher temperatures. The reported melting point of 154 °C

for tricreatine citrate is likely a melting with decomposition event.[1]

Experimental Protocols
Detailed methodologies are crucial for the accurate and reproducible thermal analysis of

pharmaceutical compounds. The following sections outline typical experimental protocols for

DSC and TGA.

Differential Scanning Calorimetry (DSC)
DSC measures the difference in heat flow between a sample and a reference as a function of

temperature. This technique is used to determine transition temperatures and enthalpies.

A general experimental protocol for the DSC analysis of an organic salt like tricreatine citrate
would involve:

Sample Preparation: A small amount of the sample (typically 3-5 mg) is accurately weighed

into an aluminum pan.[5] The pan is then hermetically sealed or left with a pinhole in the lid,

depending on the desired experimental conditions.[5]

Instrument Setup: A differential scanning calorimeter is used. The instrument is calibrated for

temperature and enthalpy using certified reference standards (e.g., indium).

Experimental Conditions:

Temperature Program: The sample is heated at a constant rate, typically 10 °C/min, over a

defined temperature range (e.g., from room temperature to 300 °C).[5]

Atmosphere: The experiment is usually conducted under an inert atmosphere, such as a

constant flow of dry nitrogen gas (e.g., 50 mL/min), to prevent oxidative degradation.[5]

Data Analysis: The resulting thermogram (heat flow vs. temperature) is analyzed to

determine the onset temperature, peak temperature, and enthalpy of any thermal events,

such as melting and decomposition.

Thermogravimetric Analysis (TGA)
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TGA measures the change in mass of a sample as a function of temperature or time. It is used

to determine the thermal stability and composition of materials.[6][7]

A general experimental protocol for the TGA of a pharmaceutical compound like tricreatine
citrate would involve:

Sample Preparation: A sample of the material (typically 5-10 mg) is placed in a tared TGA

pan (e.g., ceramic or platinum).

Instrument Setup: A thermogravimetric analyzer, which includes a high-precision balance

and a furnace, is used.

Experimental Conditions:

Temperature Program: The sample is heated from ambient temperature to a higher

temperature (e.g., 600 °C) at a controlled linear heating rate (e.g., 10 °C/min).[5]

Atmosphere: The analysis is performed under a controlled atmosphere, which can be inert

(e.g., nitrogen) or reactive (e.g., air), depending on the information sought.[6]

Data Analysis: The TGA curve (mass vs. temperature) is analyzed to identify the

temperatures at which mass loss occurs and to quantify the percentage of mass lost at each

step. This provides information on dehydration, desolvation, and decomposition.

Thermal Decomposition Pathway of Creatine
The primary thermal degradation pathway for the creatine moiety in tricreatine citrate is the

non-enzymatic, intramolecular cyclization to form creatinine, with the elimination of water.[8][9]

[10][11] This process is influenced by temperature and pH.[8][12]

The following diagram illustrates this key chemical transformation.
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Caption: Thermal degradation of creatine to creatinine.

Experimental Workflow for Thermal Analysis
The logical flow for conducting a comprehensive thermal analysis of a compound like

tricreatine citrate is outlined below.
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Caption: Workflow for thermal analysis of tricreatine citrate.

Conclusion
This technical guide has synthesized the available information on the melting point and thermal

analysis of tricreatine citrate. While a definitive melting point of 154 °C is reported, detailed

experimental thermal analysis data (DSC/TGA) for the pure compound is lacking in the public

domain. Based on the analysis of related creatine compounds, the thermal degradation of

tricreatine citrate is expected to proceed via decomposition of the citrate and creatine

moieties, with the latter undergoing cyclization to creatinine. The provided experimental

protocols and workflows offer a robust framework for researchers and drug development

professionals to conduct their own detailed thermal characterization of this and similar

compounds, ensuring product quality and stability.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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